Ethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H17BrO6/c1-3-25-20(23)18-13-9-16(26-11-17(22)24-2)14(21)10-15(13)27-19(18)12-7-5-4-6-8-12/h4-10H,3,11H2,1-2H3
• InChI Key: GGXUOSZSORBLJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OCC(=O)OC)Br)C3=CC=CC=C3
• Molecular Formula: C20H17BrO6
• Molecular Weight: 433.2 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate and related compounds typically involves multi-step chemical processes, including bromination, esterification, and coupling reactions. For example, the synthesis of ethyl canthinone-1-carboxylates involves Pd-catalyzed Suzuki-Miyaura coupling and Cu-catalyzed C-N coupling, demonstrating the complexity and precision required in the synthesis of such compounds (Ioannidou et al., 2011).

Molecular Structure Analysis

The molecular structure of this compound is characterized by its benzofuran backbone, which is a common feature in many biologically active compounds. Crystal and molecular structure studies, such as those conducted by Kaur et al. (2012), provide insights into the compound's arrangement and stability, highlighting the importance of intermolecular interactions in its crystal packing (Kaur et al., 2012).

Scientific Research Applications

Synthesis and Structural Analysis

The compound is extensively used in the synthesis of new chemical entities and the study of their structures. For instance, its derivatives, like ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, have been synthesized for various biological studies. The process often involves reactions with amines or amino acid ethyl esters to yield new compounds with potential anti-HIV-1 and HIV-2 activities. This demonstrates the compound’s role in the development of new therapeutic agents (Mubarak et al., 2007).

Crystallography and Molecular Interaction Studies

The compound and its derivatives are subject to crystallographic studies to understand their molecular structure and interactions. For example, studies on ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate and related compounds have provided insights into their crystal packing stability, which is influenced by weak intermolecular interactions. Such research is crucial for understanding the properties and reactivity of these compounds in various biological and chemical contexts (Kaur et al., 2012).

Biological Activity Screening

Compounds synthesized from ethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-phenyl-1-benzofuran-3-carboxylate are often screened for various biological activities. For instance, benzofuran aryl ureas and carbamates derived from this compound have been characterized and assessed for antimicrobial activities, highlighting the compound's significance in the development of new antimicrobial agents (Kumari et al., 2019).

Safety and Hazards

As for the safety and hazards of this compound, Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.